Cas no 65567-39-7 ((E)-N-(3,4,5-trimethoxyphenyl)methylidenehydroxylamine)

• Product Name: (E)-N-(3,4,5-trimethoxyphenyl)methylidenehydroxylamine
• CAS No: 65567-39-7
• MF: C₁₀H₁₃NO₄
• MW: 211.214523077011
• CID: 4111920
• PubChem ID: 6875502
• Update Time: 2025-06-08

(E)-N-(3,4,5-trimethoxyphenyl)methylidenehydroxylamine Chemical and Physical Properties

Names and Identifiers

• Benzaldehyde, 3,4,5-trimethoxy-, oxime, (E)-
• Benzaldehyde, 3,4,5-trimethoxy-, oxime, [C(E)]-
• (ne)-n-[(3,4,5-trimethoxyphenyl)methylidene]hydroxylamine
• (E)-N-(3,4,5-trimethoxyphenyl)methylidenehydroxylamine
• Benzaldehyde, 3,4,5-trimethoxy-, oxime, (Z)-
• 3,4,5-Trimethoxybenzaldehyde oxime
• ALBB-023278
• F3146-5103
• Benzaldehyde, 3,4,5-trimethoxy-, oxime, (c(E))-
• AKOS000489162
• N-[(3,4,5-trimethoxyphenyl)methylidene]hydroxylamine
• (E)-3,4,5-trimethoxybenzaldehyde oxime
• HMS1541C06
• SR-01000044911
• 328C9DPF5K
• EINECS 254-350-6
• EN300-06092
• Benzaldehyde, 3,4,5-trimethoxy-, oxime
• NCGC00174041-02
• NCGC00174041-01
• VU0510765-1
• SR-01000044911-1
• AB01319151-02
• AN-329/11482520
• STK054350
• 39201-89-3
• MFCD00016411
• SCHEMBL3471744
• Z49568333
• N-((3,4,5-Trimethoxyphenyl)methylidene)hydroxylamine
• 3,4,5-Trimethoxybenzaldoxime
• (E)-N-[(3,4,5-TRIMETHOXYPHENYL)METHYLIDENE]HYDROXYLAMINE
• 65567-39-7
• (E)-N-((3,4,5-Trimethoxyphenyl)methylidene)hydroxylamine
• AS-62041
• (E)-N-hydroxy-1-(3,4,5-trimethoxyphenyl)methanimine
• UNII-328C9DPF5K
• DTXSID601257985
• E81582
• 254-350-6

• MDL： MFCD00016411
• Inchi： 1S/C10H13NO4/c1-13-8-4-7(6-11-12)5-9(14-2)10(8)15-3/h4-6,12H,1-3H3/b11-6+
• InChI Key： QVZGKUBQTJBLKI-IZZDOVSWSA-N
• SMILES： O(C)C1C(=CC(/C=N/O)=CC=1OC)OC

Computed Properties

• Exact Mass: 211.08445790g/mol
• Monoisotopic Mass: 211.08445790g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 60.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on (E)-N-(3,4,5-trimethoxyphenyl)methylidenehydroxylamine

Comprehensive Overview of (E)-N-(3,4,5-trimethoxyphenyl)methylidenehydroxylamine (CAS No. 65567-39-7)

The compound (E)-N-(3,4,5-trimethoxyphenyl)methylidenehydroxylamine (CAS No. 65567-39-7) is a specialized organic molecule that has garnered significant attention in pharmaceutical and biochemical research. With its unique structural features, including a trimethoxyphenyl group and an imine linkage, this compound serves as a versatile intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of kinase inhibitors and anti-inflammatory agents, aligning with current trends in precision medicine.

In recent years, the demand for high-purity intermediates like (E)-N-(3,4,5-trimethoxyphenyl)methylidenehydroxylamine has surged due to advancements in combinatorial chemistry and high-throughput screening. This compound's CAS No. 65567-39-7 is frequently searched in academic and industrial databases, reflecting its relevance in structure-activity relationship (SAR) studies. Its E-configuration and methoxy substitutions contribute to its stability and reactivity, making it a valuable tool for designing novel bioactive molecules.

From an SEO perspective, queries such as "synthesis of (E)-N-(3,4,5-trimethoxyphenyl)methylidenehydroxylamine" or "biological activity of CAS 65567-39-7" highlight user interest in its practical synthesis routes and therapeutic potential. The compound's role in cancer research and neurodegenerative disease models is also a hot topic, as evidenced by its frequent mention in patent filings and peer-reviewed journals. Its lipophilicity and hydrogen-bonding capacity further enhance its utility in drug delivery systems.

Environmental and green chemistry considerations are increasingly shaping the synthesis of compounds like (E)-N-(3,4,5-trimethoxyphenyl)methylidenehydroxylamine. Researchers are exploring catalyst-free reactions and solvent-free conditions to minimize waste, addressing the growing demand for sustainable chemical processes. This aligns with global initiatives such as the UN Sustainable Development Goals (SDGs), particularly Goal 12 (Responsible Consumption and Production).

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are critical for characterizing CAS No. 65567-39-7. Its chromatographic purity and stability under various pH conditions are frequently studied parameters, as they directly impact its suitability for preclinical trials. The compound's melting point and solubility profile are also key data points for formulators.

In summary, (E)-N-(3,4,5-trimethoxyphenyl)methylidenehydroxylamine (CAS No. 65567-39-7) represents a compelling case study in modern medicinal chemistry. Its multifaceted applications—from targeted therapy design to materials science—underscore its importance in both academic and industrial settings. As computational tools like AI-driven molecular docking advance, the compound's pharmacophore features will likely unlock new avenues for innovation.